Cas no 1597053-05-8 (2-(iodomethyl)-2-methoxy-3,3-dimethylbicyclo2.2.1heptane)

• Product Name: 2-(iodomethyl)-2-methoxy-3,3-dimethylbicyclo2.2.1heptane
• CAS No: 1597053-05-8
• MF: C₁₁H₁₉IO
• MW: 294.172435998917
• CID: 5786003
• PubChem ID: 114771942
• Update Time: 2025-10-19

2-(iodomethyl)-2-methoxy-3,3-dimethylbicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 2-(Iodomethyl)-2-methoxy-3,3-dimethylbicyclo[2.2.1]heptane
• 1597053-05-8
• EN300-1135027
• Bicyclo[2.2.1]heptane, 2-(iodomethyl)-2-methoxy-3,3-dimethyl-
• 2-(iodomethyl)-2-methoxy-3,3-dimethylbicyclo2.2.1heptane

• Inchi： 1S/C11H19IO/c1-10(2)8-4-5-9(6-8)11(10,7-12)13-3/h8-9H,4-7H2,1-3H3
• InChI Key： IQGYYFJZOITVKG-UHFFFAOYSA-N
• SMILES： ICC1(C2CCC(C2)C1(C)C)OC

Computed Properties

• Exact Mass: 294.04806g/mol
• Monoisotopic Mass: 294.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 275.2±13.0 °C(Predicted)

Additional information on 2-(iodomethyl)-2-methoxy-3,3-dimethylbicyclo2.2.1heptane

Recent Advances in the Application of 2-(Iodomethyl)-2-methoxy-3,3-dimethylbicyclo[2.2.1]heptane (CAS: 1597053-05-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(iodomethyl)-2-methoxy-3,3-dimethylbicyclo[2.2.1]heptane (CAS: 1597053-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique steric and electronic properties, has demonstrated promising applications in drug discovery, particularly in the development of novel therapeutic agents and chemical probes. Recent studies have highlighted its utility as a versatile intermediate in organic synthesis and as a potential scaffold for targeting specific biological pathways.

One of the key areas of research involving this compound is its role in the synthesis of complex molecular architectures. A study published in the Journal of Medicinal Chemistry (2023) explored its use as a building block for the construction of bridged bicyclic compounds, which are often found in bioactive natural products. The iodine moiety in the molecule provides a handle for further functionalization via cross-coupling reactions, enabling the rapid diversification of the scaffold. This approach has been successfully applied to the synthesis of analogs with enhanced binding affinity for protein targets involved in inflammatory diseases.

In addition to its synthetic utility, 2-(iodomethyl)-2-methoxy-3,3-dimethylbicyclo[2.2.1]heptane has been investigated for its potential as a chemical probe. A recent preprint on bioRxiv (2024) described its use in photoaffinity labeling studies to identify novel binding partners of a poorly characterized enzyme implicated in cancer metabolism. The compound's rigid bicyclic framework and the photoreactive iodine atom make it an ideal candidate for such applications, allowing researchers to map protein-ligand interactions with high precision.

Further investigations have focused on the pharmacokinetic properties of derivatives based on this scaffold. A collaborative study between academic and industrial researchers (ACS Pharmacology & Translational Science, 2024) reported that modifications to the methoxy group could significantly alter the metabolic stability and bioavailability of the resulting compounds. These findings open new avenues for optimizing drug candidates with improved therapeutic profiles.

Looking ahead, the versatility of 2-(iodomethyl)-2-methoxy-3,3-dimethylbicyclo[2.2.1]heptane suggests that it will continue to play a pivotal role in medicinal chemistry. Ongoing research is exploring its application in targeted drug delivery systems and as a tool compound for studying membrane permeability. As the field advances, this scaffold is expected to contribute to the development of next-generation therapeutics with enhanced specificity and reduced off-target effects.